Cas no 1849373-01-8 (1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one)
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
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- 1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one
- 1849373-01-8
- EN300-1828429
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- Inchi: 1S/C8H10N2O/c1-4-7(11)8-6(2)5-9-10(8)3/h4-5H,1H2,2-3H3
- InChI Key: RUCJKQKRPISYHT-UHFFFAOYSA-N
- SMILES: O=C(C=C)C1=C(C)C=NN1C
Computed Properties
- Exact Mass: 150.079312947g/mol
- Monoisotopic Mass: 150.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.9Ų
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1828429-0.05g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 0.05g |
$1008.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-0.1g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 0.1g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-0.25g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 0.25g |
$1104.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-0.5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 0.5g |
$1152.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-1.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 1g |
$1500.0 | 2023-06-02 | ||
| Enamine | EN300-1828429-2.5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 2.5g |
$2351.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-5.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 5g |
$4349.0 | 2023-06-02 | ||
| Enamine | EN300-1828429-10.0g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 10g |
$6450.0 | 2023-06-02 | ||
| Enamine | EN300-1828429-1g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 1g |
$1200.0 | 2023-09-19 | ||
| Enamine | EN300-1828429-5g |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one |
1849373-01-8 | 5g |
$3479.0 | 2023-09-19 |
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one Related Literature
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS No. 1849373-01-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry
1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS No. 1849373-01-8) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as DMPPA, belongs to the class of pyrazole derivatives and has been extensively studied for its pharmacological properties.
The molecular structure of 1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one is characterized by a pyrazole ring substituted with two methyl groups at positions 1 and 4, and a propenone moiety attached to the 5-position of the pyrazole ring. This arrangement confers the molecule with specific electronic and steric properties that make it an attractive candidate for various biological applications.
Recent research has highlighted the potential of DMPPA in several therapeutic areas. One of the most notable applications is its use as a kinase inhibitor. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer and inflammatory disorders. Studies have shown that DMPPA can selectively inhibit certain kinases, thereby modulating these signaling pathways and potentially offering therapeutic benefits.
In addition to its kinase inhibitory properties, DMPPA has also been investigated for its antioxidant and anti-inflammatory activities. Oxidative stress and inflammation are key factors in the pathogenesis of many chronic diseases, such as cardiovascular diseases, neurodegenerative disorders, and metabolic syndromes. Research has demonstrated that DMPPA can effectively scavenge free radicals and reduce inflammatory markers, making it a promising candidate for the development of new therapeutic agents.
The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the condensation of 1,4-dimethylpyrazole with an appropriate aldehyde or ketone under controlled conditions. These synthetic methods have been refined to ensure high efficiency and scalability, facilitating the production of this compound for both research and commercial purposes.
The physicochemical properties of DMPPA, such as solubility, stability, and bioavailability, have also been extensively studied to understand its behavior in biological systems. These properties are crucial for optimizing its formulation and delivery methods in drug development. For instance, improving the solubility of DMPPA can enhance its absorption and distribution in the body, thereby increasing its therapeutic efficacy.
Clinical trials are currently underway to evaluate the safety and efficacy of DMPPA-based formulations in various disease models. Preliminary results have shown promising outcomes, with significant improvements observed in preclinical studies. However, further research is needed to fully elucidate the mechanisms of action and potential side effects associated with this compound.
In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)prop-2-en-1-one (CAS No. 1849373-01-8) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for further investigation and development as a novel therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.
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